Cas no 1806779-87-2 (Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806779-87-2
• MF: C₁₁H₁₁F₃N₂O₅
• MW: 308.210653543472
• CID: 4841894
• Update Time: 2025-06-13

Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F3N2O5/c1-3-20-9(17)5-7-6(2)4-8(16(18)19)10(15-7)21-11(12,13)14/h4H,3,5H2,1-2H3
• InChI Key： JRWQUWVZFIHLDZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C)C(CC(=O)OCC)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate

Research Briefing on Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806779-87-2)

Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806779-87-2) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and nitro functional groups, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and agrochemical synthesis. Recent studies have focused on its synthesis, reactivity, and potential biological activities, positioning it as a molecule of significant interest in medicinal chemistry.

The synthesis of Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions, with particular emphasis on the introduction of the trifluoromethoxy group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. Researchers have also explored its potential as a building block for the development of novel heterocyclic compounds with therapeutic applications.

In the context of biological activity, preliminary studies suggest that Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate may exhibit inhibitory effects on specific enzymatic targets. For instance, its structural similarity to known enzyme inhibitors has prompted investigations into its potential as a modulator of key metabolic pathways. These studies are still in the early stages, but the initial findings highlight the compound's versatility and its potential to contribute to the development of new pharmacological agents.

Furthermore, the compound's unique chemical structure has also attracted interest in the field of agrochemicals. The trifluoromethoxy group, in particular, is known to confer resistance to degradation, which could enhance the efficacy and longevity of pesticides or herbicides derived from this compound. Ongoing research aims to elucidate its mode of action and optimize its performance in agricultural applications.

In conclusion, Ethyl 3-methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806779-87-2) represents a promising area of research in both pharmaceutical and agrochemical fields. Its synthesis, reactivity, and potential biological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for the development of innovative therapeutic and agricultural solutions, underscoring its importance in the chemical biology and pharmaceutical industries.